Cas no 20951-24-0 (1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone)

• Product Name: 1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
• CAS No: 20951-24-0
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• CID: 910838
• PubChem ID: 12791432
• Update Time: 2025-04-19

1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
• 1-(2-hydroxy-5-methanesulfoylphenyl)ethanone
• 2-Hydroxy-5-mercapto-benzoesaeure
• 2-hydroxy-5-mercaptobenzoic acid
• 2'-hydroxy-5'-methanesulfonylacetophenone
• 3-carboxy-4-hydroxy-thiophenol
• 5-Mercapto-salicylsaeure
• Benzoic acid,2-hydroxy-5-mercapto
• 20951-24-0
• DA-18297
• SYZWZDYJQTYOBA-UHFFFAOYSA-N
• 1-(2-Hydroxy-5-methanesulfoyl-phenyl)ethanone
• 1-(2-hydroxy-5-methylsulfonylphenyl)ethanone
• 2-acetyl-4-(methylsulfonyl)phenol
• 1-(2-hydroxy-5-methanesulfonyl-phenyl)-ethanone
• 1-(2-hydroxy-5-(methylsulfonyl)phenyl)ethanone
• SCHEMBL1577295

• Inchi： 1S/C9H10O4S/c1-6(10)8-5-7(14(2,12)13)3-4-9(8)11/h3-5,11H,1-2H3
• InChI Key： SYZWZDYJQTYOBA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C(C)=O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 214.03000
• Monoisotopic Mass: 214.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.82000
• LogP: 2.07910